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Compound of Interest

Compound Name:
5-bromo-1H-imidazole-4-

carbonitrile

Cat. No.: B3054174 Get Quote

An In-depth Technical Guide on the Molecular Weight of 5-bromo-1H-imidazole-4-carbonitrile

This guide provides a detailed breakdown of the molecular weight of 5-bromo-1H-imidazole-4-
carbonitrile, intended for researchers, scientists, and professionals in drug development.

Molecular Identity
Systematic Name: 5-bromo-1H-imidazole-4-carbonitrile[1]

Molecular Formula: C₄H₂BrN₃[1]

Structure: The molecule consists of an imidazole ring substituted with a bromine atom at

position 5 and a carbonitrile group at position 4.

Molecular Weight Calculation
The molecular weight is determined by the sum of the atomic weights of its constituent atoms.

The standard atomic weights for carbon, hydrogen, bromine, and nitrogen are used for this

calculation.

Atomic Weights of Constituent Elements
The standard atomic weights of the elements present in 5-bromo-1H-imidazole-4-carbonitrile
are summarized below. For elements where the standard atomic weight is expressed as an
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interval, the conventional value is used for this calculation.

Element Symbol
Standard Atomic Weight
(Da)

Carbon C 12.011

Hydrogen H 1.008

Bromine Br 79.904

Nitrogen N 14.007[2][3]

Calculation Summary
The molecular weight is calculated by multiplying the atomic weight of each element by the

number of atoms of that element in the molecular formula and summing the results.

Element Symbol
Number of
Atoms

Atomic Weight
(Da)

Total
Contribution
(Da)

Carbon C 4 12.011 48.044

Hydrogen H 2 1.008[4][5] 2.016

Bromine Br 1 79.904[6][7] 79.904

Nitrogen N 3 14.007[2][3] 42.021

Total 171.985

The calculated molecular weight of 5-bromo-1H-imidazole-4-carbonitrile is 171.985 g/mol .

This value is consistent with the molecular weight provided by PubChem, which is 171.98 g/mol

.[1]

Experimental Protocols and Visualizations
The determination of a compound's molecular weight is a computational process based on its

molecular formula and the standard atomic weights of its elements. As this is a theoretical
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calculation, experimental protocols for its determination (such as mass spectrometry) are not

detailed here. Similarly, visualizations for signaling pathways or experimental workflows are not

applicable to the topic of molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NCBI | NLM | NIH [pubmed.ncbi.nlm.nih.gov]

2. Nitrogen | Definition, Symbol, Uses, Properties, Atomic Number, & Facts | Britannica
[britannica.com]

3. #7 - Nitrogen - N [hobart.k12.in.us]

4. Standard atomic weight - Wikipedia [en.wikipedia.org]

5. Hydrogen - Wikipedia [en.wikipedia.org]

6. Bromine - Wikipedia [en.wikipedia.org]

7. byjus.com [byjus.com]

To cite this document: BenchChem. [5-bromo-1H-imidazole-4-carbonitrile molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054174#5-bromo-1h-imidazole-4-carbonitrile-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3054174?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://www.britannica.com/science/nitrogen
https://www.britannica.com/science/nitrogen
https://hobart.k12.in.us/ksms/PeriodicTable/nitrogen.htm
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://en.wikipedia.org/wiki/Hydrogen
https://en.wikipedia.org/wiki/Bromine
https://byjus.com/chemistry/bromine/
https://www.benchchem.com/product/b3054174#5-bromo-1h-imidazole-4-carbonitrile-molecular-weight
https://www.benchchem.com/product/b3054174#5-bromo-1h-imidazole-4-carbonitrile-molecular-weight
https://www.benchchem.com/product/b3054174#5-bromo-1h-imidazole-4-carbonitrile-molecular-weight
https://www.benchchem.com/product/b3054174#5-bromo-1h-imidazole-4-carbonitrile-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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